![molecular formula C12H11F3O3 B1596760 1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione CAS No. 71712-85-1](/img/structure/B1596760.png)
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
Overview
Description
Synthesis Analysis
The synthesis of certain phenolic derivatives using 1-(4-Ethoxyphenyl)acetone or its related compounds, highlights the potential of these compounds in the development of new chemicals and materials.
Molecular Structure Analysis
The molecular structure of similar compounds has been studied using various spectroscopic techniques .
Chemical Reactions Analysis
Research on the synthesis of certain phenolic derivatives using 1-(4-Ethoxyphenyl)acetone or its related compounds, highlights the potential of these compounds in the development of new chemicals and materials .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied .
Scientific Research Applications
Synthesis of Tetra-Substituted Imidazoles
This compound can be utilized in the synthesis of tetra-substituted imidazoles, which are valuable in medicinal chemistry. The reaction of benzil, aldehydes, ammonium acetate, and anisidine can lead to the formation of imidazole derivatives . These derivatives are often evaluated for their antioxidant and antimicrobial activities, making them significant for pharmaceutical research.
Development of Antimicrobial Agents
The structural motif of “1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione” can be incorporated into various antimicrobial agents. Transition metal complexes with similar structures have shown efficacy against a range of bacterial and fungal strains . This application is crucial in the development of new antibiotics and antifungal medications.
Antioxidant Activity Studies
Compounds with this structure can act as antioxidants. The antioxidant properties are often assessed through molecular docking studies and experimental assays to understand their potential in combating oxidative stress-related diseases .
Schiff Base Metal Complexes
Schiff base metal complexes have a wide array of pharmacological activities. The ethoxyphenyl group in the compound can be used to synthesize Schiff bases, which, when complexed with metals, exhibit enhanced biological activities. These activities include antibacterial, antifungal, antituberculosis, antimalarial, and anticancer properties .
Organic Electronics and Photonics
The compound’s ability to facilitate charge transfer makes it a candidate for use in organic electronics and photonics. Computational studies can reveal its potential as a hole transporter, which is essential for the development of organic semiconductors .
Synthesis of Azetidinones
“1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione” can be involved in the synthesis of azetidinones through ketene-imine cycloadditions. These compounds have applications in medicinal chemistry, particularly in the development of beta-lactam antibiotics .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3O3/c1-2-18-9-5-3-8(4-6-9)10(16)7-11(17)12(13,14)15/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIMDLEBASPFIAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)CC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80377944 | |
Record name | 1-(4-ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80377944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione | |
CAS RN |
71712-85-1 | |
Record name | 1-(4-ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80377944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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